Cas no 1616-93-9 (Olean-12-en-3-ol,3-acetate, (3b)-)

Olean-12-en-3-ol,3-acetate, (3b)- structure

1616-93-9 structure

Product Name:Olean-12-en-3-ol,3-acetate, (3b)-

CAS No:1616-93-9

MF:C₃₂H₅₂O₂

MW:468.754090309143

CID:171838

PubChem ID:92156

Update Time:2025-04-19

Olean-12-en-3-ol,3-acetate, (3b)- Chemical and Physical Properties

Names and Identifiers

- Olean-12-en-3-ol,3-acetate, (3b)-
- (4,4,6a,6b,8a,11,11,14b-octamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl) acetate
- AMYRIN ACETATE, BETA- (RG)
- BETA-AMYRIN ACETATE
- β-Amyrin acetate
- (3beta)-olean-12-en-3-yl acetate
- (3beta,5xi,9xi,18xi)-olean-12-en-3-yl acetate
- 3-O-Acetyl-beta-amyrin
- AMYRIN, ACETATE, B-
- beta-Amyrenyl acetate
- NSC 403166
- O-Acetyl-beta-amyrin
- Olean-12-en-3beta-ol, acetate (8CI)
- Olean-12-en-3-ol, acetate, (3beta)- (9CI)
- olean-12-en-3-yl acetate
- [ "" ]
- HY-N2923
- 1616-93-9
- [(3S,4aR,6aR,6bS,8aR,12aR,14aR,14bR)-4,4,6a,6b,8a,11,11,14b-octamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl] acetate
- UNII-AM1H7102OC
- Beta-Amyrinacetate
- BDBM50260203
- AM1H7102OC
- AC-37067
- CHEMBL489760
- Germanicol 3-Acetate
- AKOS040760296
- Olean-12-en-3-ol, acetate, (3)-
- NSC-403166
- Olean-12-en-3-ol, 3-acetate, (3beta)-
- MS-28662
- OLEAN-12-EN-3-OL, 3-ACETATE, (3.BETA.)-
- EX-A6673
- CHEBI:190930
- Olean-12-en-3-ol, acetate, (3beta)-
- .beta.-Amyrin acetate
- CS-0023529
- Olean-12-en-3beta-ol, acetate
- Q27273993
- AMYRIN, B-
- UMRPOGLIBDXFNK-UHFFFAOYSA-N
- beta-AMYRIN ACETATE_major
- .beta.-Amyrin 3-acetate
- 3-O-Acetyl-.beta.-amyrin
- BAA61693
- Olean-12-en-3-ol, acetate, (3.beta.)-
- O-Acetyl-.beta.-amyrin
- Olean-12-en-3.beta.-ol, acetate
- DTXSID50936562
- D85204
- 3.beta.-Acetoxyolean-12-ene
- NSC403166
- AKOS032948308
- .beta.-Amyrenyl acetate
- ((3S,4aR,6aR,6bS,8aR,12aR,14aR,14bR)-4,4,6a,6b,8a,11,11,14b-octamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl) acetate
- beta-Amyrin 3-acetate
- 3beta-Acetoxyolean-12-ene
- B-Amyrin acetate
- b-Amyrin acetic acid
- beta-Amyrin acetic acid
- DA-51060
- Olean-12-en-3-ol, acetate, (3beta)-(9CI)
- MDL： MFCD00200955
- Inchi： 1S/C32H52O2/c1-21(33)34-26-13-14-30(7)24(28(26,4)5)12-15-32(9)25(30)11-10-22-23-20-27(2,3)16-17-29(23,6)18-19-31(22,32)8/h10,23-26H,11-20H2,1-9H3/t23-,24-,25+,26-,29+,30-,31+,32+/m0/s1
- InChI Key： UMRPOGLIBDXFNK-ZYGITSNFSA-N
- SMILES： O(C(C)=O)[C@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C)CCC(C)(C)C[C@H]4C3=CC[C@@H]12

Computed Properties

Exact Mass: 468.397
Monoisotopic Mass: 468.397
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 34
Rotatable Bond Count: 2
Complexity: 897
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3A^2
XLogP3: 9.7

Experimental Properties

Color/Form: Powder
Density: 1.02
Boiling Point: 505.1°Cat760mmHg
Flash Point: 256.2°C
Refractive Index: 1.529
PSA: 26.30000
LogP: 8.73970
Vapor Pressure: 0.0±1.3 mmHg at 25°C

Olean-12-en-3-ol,3-acetate, (3b)- Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Safety Instruction： H303+H313+H333
Storage Condition：(BD299878)

Olean-12-en-3-ol,3-acetate, (3b)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1438-1 mg	beta-Amyrin acetate	1616-93-9		1mg	￥1953.00	2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A97740-5mg	(4,4,6a,6b,8a,11,11,14b-octamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl) acetate	1616-93-9		5mg	¥2358.0	2021-09-10
Chengdu Biopurify Phytochemicals Ltd	SBP01992-5mg	β-Amyrin acetate	1616-93-9	98%	5mg	$350	2023-09-19
Cooke Chemical	M9363234-5mg	β-Amyrinacetate	1616-93-9	95%	5mg	RMB 1149.60	2025-02-21
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1438-1mg	beta-Amyrin acetate	1616-93-9	99.74%	1mg	￥ 476	2023-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1438-5mg	beta-Amyrin acetate	1616-93-9	99.74%	5mg	￥ 976	2023-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1438-10mg	beta-Amyrin acetate	1616-93-9	99.74%	10mg	￥ 1463	2023-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1438-25mg	beta-Amyrin acetate	1616-93-9	99.74%	25mg	￥ 2429	2023-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1438-50mg	beta-Amyrin acetate	1616-93-9	99.74%	50mg	￥ 3570	2023-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1438-100mg	beta-Amyrin acetate	1616-93-9	99.74%	100mg	￥ 5390	2023-09-07

Olean-12-en-3-ol,3-acetate, (3b)- Production Method

Production Method 1

559-70-6

638-95-9

1616-93-9

863-76-3

Reaction Conditions

1.1 Catalysts: Triacylglycerol lipase Solvents: Hexane ; 5 d, 37 °C

Reference

Lipase mediated separation of triterpene structural isomers, α- and β-amyrin

Haldar, Saikat; et al, Tetrahedron Letters, 2014, 55(19), 3122-3125

Production Method 2

559-70-6

638-95-9

1616-93-9

863-76-3

Reaction Conditions

1.1 Reagents: Pyridine Solvents: Pyridine ; 24 h, rt
1.2 Reagents: Copper sulfate Solvents: Water

Reference

Preparation of derivatives of a mixture of α- and β-amyrin triterpenoids

Bandeira, Paulo N.; et al, Revista Brasileira de Farmacognosia, 2007, 17(2), 204-208

Olean-12-en-3-ol,3-acetate, (3b)- Raw materials

Olean-12-en-3-ol,3-acetate, (3b)- Preparation Products

Olean-12-en-3-ol,3-acetate, (3b)- Related Literature

1. Natural products of pentacyclic triterpenoids: from discovery to heterologous biosynthesis

Yanlin Li,Jing Wang,Linyong Li,Wenhui Song,Min Li,Xin Hua,Yu Wang,Jifeng Yuan,Zheyong Xue Nat. Prod. Rep. 2023 40 1303
2. Health benefits of 4,4-dimethyl phytosterols: an exploration beyond 4-desmethyl phytosterols

Tao Zhang,Ruijie Liu,Ming Chang,Qingzhe Jin,Hui Zhang,Xingguo Wang Food Funct. 2020 11 93
3. A comprehensive review on phytochemistry and pharmacology of genus Kopsia: monoterpene alkaloids – major secondary metabolites

Nguyen Quang Hop,Ninh The Son RSC Adv. 2022 12 19171
4. European Viscum album: a potent phytotherapeutic agent with multifarious phytochemicals, pharmacological properties and clinical evidence

Brahma N. Singh,Chaitrali Saha,Danijel Galun,Dalip K. Upreti,Jagadeesh Bayry,Srini V. Kaveri RSC Adv. 2016 6 23837
5. Anti-inflammatory effects of an ethanol extract of Aster glehni via inhibition of NF-κB activation in mice with DSS-induced colitis

Jun-Hyeok Choi,Kyung-Sook Chung,Bo-Ram Jin,Se-Yun Cheon,Agung Nugroho,Seong-Soo Roh,Hyo-Jin An Food Funct. 2017 8 2611

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